Cas no 449813-22-3 (2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole)

• Product Name: 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole
• CAS No: 449813-22-3
• MF: C₁₅H₁₃ClN₂S
• MW: 288.795120954514
• CID: 5449163
• Update Time: 2025-06-07

2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[(3-chlorophenyl)methyl]thio]-6-methyl-
• 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole

• Inchi： 1S/C15H13ClN2S/c1-10-5-6-13-14(7-10)18-15(17-13)19-9-11-3-2-4-12(16)8-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： JVXBBULPPLINSU-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(Cl)=C2)NC2=CC(C)=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 449813-22-3 and Product Name: 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole

The compound identified by the CAS number 449813-22-3 and the product name 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzodiazepine class, a well-studied group of molecules known for their anxiolytic, sedative, and muscle relaxant properties. The structural uniqueness of this compound lies in its (3-chlorophenyl)methylsulfanyl substituent, which is positioned at the 2-position of the benzodiazole core, along with a 5-methyl group. These modifications contribute to its distinct pharmacological profile and make it a subject of considerable interest in medicinal chemistry research.

In recent years, there has been a growing focus on developing novel benzodiazepine derivatives with improved efficacy and reduced side effects. The 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole molecule has been extensively studied for its potential therapeutic applications. The presence of the chlorophenyl moiety is particularly noteworthy, as it is known to enhance binding affinity to benzodiazepine receptors. This substitution pattern has been explored in various research endeavors to optimize pharmacokinetic properties and target specificity.

One of the most compelling aspects of this compound is its interaction with the gamma-aminobutyric acid (GABA) receptor system. Benzodiazepines exert their effects by modulating GABA-A receptors, which are crucial for inhibitory neurotransmission in the central nervous system. The (3-chlorophenyl)methylsulfanyl group in this compound appears to enhance GABAergic inhibition, making it a promising candidate for treating neurological disorders such as epilepsy, anxiety disorders, and sleep disturbances. Preliminary studies have indicated that this derivative may offer a more balanced spectrum of activity compared to traditional benzodiazepines.

The 5-methyl group in the structure also plays a critical role in determining the compound's pharmacological properties. This substituent can influence metabolic stability, solubility, and overall bioavailability. Researchers have leveraged computational modeling and high-throughput screening techniques to refine the structure-activity relationships (SAR) of this compound class. The integration of these strategies has led to the identification of analogs with enhanced therapeutic indices.

Recent advancements in spectroscopic techniques have provided deeper insights into the molecular interactions of 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole with biological targets. NMR spectroscopy and X-ray crystallography have been instrumental in elucidating its binding conformation at GABA-A receptors. These structural insights have guided medicinal chemists in designing next-generation derivatives with improved selectivity and reduced side effects such as tolerance and dependence.

The pharmacokinetic profile of this compound is another area of active investigation. Metabolic stability is a critical factor that determines how long a drug remains active in the body. The presence of the methylsulfanyl group at the 2-position influences metabolic pathways, potentially leading to longer half-lives compared to unsubstituted benzodiazepines. This characteristic makes it an attractive candidate for once-daily dosing regimens, improving patient compliance.

In vitro and in vivo studies have demonstrated promising results regarding the anxiolytic effects of 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole. Animal models have shown that this compound effectively reduces stress-induced behaviors without causing significant motor impairment or sedation at therapeutic doses. These findings are particularly encouraging given that many benzodiazepines exhibit dose-dependent side effects at higher concentrations.

The development of novel benzodiazepine derivatives also necessitates careful consideration of potential drug-drug interactions (DDIs). The unique structural features of this compound may influence its interaction with cytochrome P450 enzymes, which are responsible for metabolizing a large number of drugs. Preliminary data suggest that 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole has minimal interactions with these enzymes, making it a safer option for patients on multiple medications.

Another exciting aspect of this research is the exploration of its potential role in treating neurodegenerative diseases. Emerging evidence suggests that dysregulation of GABAergic systems may contribute to conditions such as Alzheimer's disease and Parkinson's disease. By enhancing GABAergic inhibition, compounds like 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole could offer therapeutic benefits beyond traditional anxiolytic applications.

The synthesis methodologies for producing this compound have also seen significant advancements. Modern synthetic routes leverage transition metal catalysis and flow chemistry techniques to improve yield and purity while reducing environmental impact. These innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Ethical considerations are paramount when developing new psychoactive drugs like benzodiazepine derivatives. Research teams have implemented rigorous safety protocols to assess potential risks associated with long-term use. These measures include monitoring cognitive function and motor performance in clinical trials to ensure patient safety.

The future direction of research on 2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole includes exploring its potential as an adjunct therapy for mood disorders such as depression and bipolar disorder. Preclinical data suggest that modulating GABAergic neurotransmission could complement existing treatments by addressing underlying neurobiological mechanisms.

In conclusion,2-{(3-chlorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole (CAS No. 449813-22-3) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features make it a promising candidate for treating neurological and psychiatric disorders while minimizing side effects associated with traditional benzodiazepines. Ongoing research continues to uncover new applications for this compound, positioning it as a cornerstone of modern medicinal chemistry innovation.